8-Fluoroisoquinoline

• IUPAC Name: 8-fluoroisoquinoline
• InChI: InChI=1S/C9H6FN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-6H
• InChI Key: AAQUCBIWXJSBEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NC=C2)C(=C1)F
• Molecular Formula: C9H6FN
• DSSTOX Substance ID: DTXSID80650461
• Molecular Weight: 147.15 g/mol
• CAS No.: 1075-00-9

Description

8-Fluoroisoquinoline is a fluorinated derivative of isoquinoline, a bicyclic aromatic heterocycle. Isoquinoline itself is a structural isomer of quinoline and is widely found in naturally occurring alkaloids.

Scientific Research Applications

8-Fluoroisoquinoline has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its unique electronic properties.

Medicine: this compound derivatives are explored for their potential as therapeutic agents, particularly in the treatment of neurological disorders and cancer.

Industry: The compound is used in the development of materials with specific electronic and optical properties, such as organic light-emitting diodes (OLEDs) and fluorosensors.

Mechanism of Action

Target of Action

8-Fluoroisoquinoline is a fluorinated isoquinoline, a class of compounds that have attracted widespread attention due to their unique characteristics such as biological activities and light-emitting properties . .

Mode of Action

It is known that fluorinated isoquinolines exhibit various bioactivities , suggesting that they interact with their targets to induce changes in cellular function.

Biochemical Pathways

Given the bioactivity of fluorinated isoquinolines , it can be inferred that this compound likely interacts with one or more biochemical pathways to exert its effects.

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is bbb permeant . These properties suggest that this compound has good bioavailability.

Result of Action

Given the known bioactivity of fluorinated isoquinolines , it can be inferred that this compound likely induces changes at the molecular and cellular level.

Action Environment

It is known that environmental factors can influence the fluorescence of certain hydroxyquinolines , which may suggest that similar factors could potentially influence the action of this compound.

Safety and Hazards

8-Fluoroisoquinoline is associated with certain hazards. It is harmful if swallowed, in contact with skin, or if inhaled. Therefore, it is recommended to use personal protective equipment when handling this compound.

Future Directions

Fluorinated isoquinolines, including 8-Fluoroisoquinoline, have attracted significant attention due to their potential applications in pharmaceuticals and materials. The development of efficient synthetic methods for fluorinated isoquinolines has been a focus of recent research. Further studies are expected to continue in this direction.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Fluoroisoquinoline can be achieved through several methods:

Direct Fluorination: This involves the direct introduction of a fluorine atom onto the isoquinoline ring.

Cyclization of Pre-Fluorinated Precursors: Another approach involves the cyclization of precursors that already contain a fluorinated benzene ring.

Simultaneous Installation:

Industrial Production Methods: Industrial production of this compound typically follows the direct fluorination method due to its efficiency and scalability. The use of continuous flow reactors and advanced fluorinating agents allows for the large-scale production of this compound with high purity and yield .

Chemical Reactions Analysis

Types of Reactions: 8-Fluoroisoquinoline undergoes various chemical reactions, including:

Electrophilic Substitution: The fluorine atom on the isoquinoline ring can participate in electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Nucleophilic Substitution: The compound can also undergo nucleophilic substitution reactions, particularly at positions activated by the electron-withdrawing fluorine atom.

Oxidation and Reduction: this compound can be oxidized or reduced under specific conditions to yield different products.

Common Reagents and Conditions:

Electrophilic Substitution: Reagents such as silver nitrate and other electrophilic agents are commonly used.

Nucleophilic Substitution: Nucleophiles such as amines and thiols can be employed under basic conditions.

Oxidation and Reduction: Oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride are typically used.

Major Products: The major products formed from these reactions include various substituted isoquinolines, which can be further functionalized for specific applications .

Comparison with Similar Compounds

6-Fluoroisoquinoline: Similar to 8-Fluoroisoquinoline but with the fluorine atom at the 6-position.

7-Fluoroisoquinoline: Another positional isomer with unique properties and applications.

Fluoroquinolines: These compounds have a similar fluorinated aromatic structure but differ in their core ring system, leading to distinct chemical and biological properties.

Uniqueness: this compound is unique due to its specific fluorine substitution pattern, which imparts distinct electronic and steric effects.

Synthesis routes and methods I

Procedure details

2-Fluoro-6-(2-(trimethylsilyl)ethynyl)benzaldehyde (2.3 g, 10.5 mmol) was dissolved in ammonia (2M in methanol, 15 mL, 30 mmol) and the resulting mixture was heated at 80° C. in a sealed tube for 2.5 h. The solvent was removed under high vacuum and the resulting crude product purified by silica gel chromatography (20-30% EtOAc in hexanes) to give 8-fluoroisoquinoline as a pale yellow solid. MS (ESI, pos. ion) m/z: 148 (M+1).

Synthesis routes and methods II

Procedure details

2-Fluoro-6-[(trimethylsilyl)ethynyl]benzaldehyde Description 40; 10.38 g, 47.1 mmol) was dissolved in 2M ammonia in methanol (235 ml, 471 mmol) in a Parr flask and the resulting mixture heated at 80° C. with shaking on a Parr apparatus (ca. 35 psi achieved). The reaction was cooled and the solvents evaporated. The residue was purified by column chromatography on silica eluting with a gradient from neat dichloromethane to 2% methanol in dichloromethane to give the title compound (4.0 g, 58%).